Cas no 54986-58-2 (3-Methyl-2-phenyl-3,4-chromanediol)

• Product Name: 3-Methyl-2-phenyl-3,4-chromanediol
• CAS No: 54986-58-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 2186427
• PubChem ID: 584058
• Update Time: 2024-02-29

3-Methyl-2-phenyl-3,4-chromanediol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-3-methyl-2-phenyl-2h-1-benzopyran-3,4-diol
• 3-Methyl-2-phenyl-3,4-chromanediol
• QKLPRBNNCCTSGT-UHFFFAOYSA-N
• 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-3-methyl-2-phenyl-
• 3-Methyl-2-phenyl-3,4-chromanediol #

• Inchi： 1S/C16H16O3/c1-16(18)14(17)12-9-5-6-10-13(12)19-15(16)11-7-3-2-4-8-11/h2-10,14-15,17-18H,1H3
• InChI Key： QKLPRBNNCCTSGT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(C)(C1C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 256.11
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 4-hydroxyflavonoids